Cas no 133201-13-5 (methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(ethoxy)phosphoryl]amino}propanoate (non-preferred name))

• Product Name: methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(ethoxy)phosphoryl]amino}propanoate (non-preferred name)
• CAS No: 133201-13-5
• MF: C₁₆H₂₅N₆O₈P
• MW: 460.378864049912
• CID: 1232454
• PubChem ID: 452570
• Update Time: 2025-04-20

methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(ethoxy)phosphoryl]amino}propanoate (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(ethoxy)phosphoryl]amino}propanoate (non-preferred name)
• methyl (2S)-2-[[[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-ethoxyphosphoryl]amino]propanoate
• 133201-13-5
• methyl (2S)-2-[[[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy-ethoxy-phosphoryl]amino]propanoate
• 5'-[O-Ethyl-N-(methoxycarbonylethyl)phosphoramidate)-3'-azido-3'-deoxythymidine
• L-Alanine, N-(3'-azido-3'-deoxy-P-ethyl-5'-thymidylyl)-, methyl ester, (R)-
• 5'-(O-Ethyl-N-(methoxycarbonylethyl)phosphoramidate)-3'-azido-3'-deoxythymidine

• Inchi： 1S/C16H25N6O8P/c1-5-28-31(26,20-10(3)15(24)27-4)29-8-12-11(19-21-17)6-13(30-12)22-7-9(2)14(23)18-16(22)25/h7,10-13H,5-6,8H2,1-4H3,(H,20,26)(H,18,23,25)/t10-,11-,12+,13+,31?/m0/s1
• InChI Key： VFPSGUHEGHZQNN-DCTPOCMDSA-N
• SMILES： P(N[C@H](C(=O)OC)C)(=O)(OCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 460.14735
• Monoisotopic Mass: 460.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 181.26
• LogP: 1.37966